BE“GHE Foundational & Exploratory

Check Availability & Pricing

2-lodobenzoic acid material safety data sheet
(MSDS)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-lodobenzoic acid

Cat. No.: B1664553

An In-depth Technical Guide to the Material Safety Data Sheet for 2-lodobenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety, handling, and
toxicological properties of 2-lodobenzoic acid (CAS No: 88-67-5). The information is compiled
and synthesized from multiple safety data sheets and toxicological resources to ensure a
thorough guide for laboratory and drug development applications.

Chemical Identification and Physical Properties

2-lodobenzoic acid is an organic compound that serves as a versatile precursor in the
synthesis of various organic molecules, including the mild oxidants 2-lodoxybenzoic acid (IBX)
and Dess-Martin periodinane.[1][2][3]

Table 1: Chemical Identifiers for 2-lodobenzoic Acid
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Identifier Value

IUPAC Name 2-iodobenzoic acid[4]
CAS Number 88-67-5[5][6][]

EC Number 201-850-7[5][8][9]

Molecular Formula

C7Hs102[4][10][11]

Molecular Weight 248.02 g/mol [4][7]
Synonyms o-lodobenzoic acid, Benzoic acid, 2-iodo-[4][6]
InChl Key CINZAXGUTKBIHP-UHFFFAOYSA-N[4][7]

Table 2: Physical and Chemical Properties of 2-lodobenzoic Acid
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Property

Value

Source(s)

Physical State

White to off-white or light

brown crystalline powder/solid.

Fisher Scientific, PubChem

[41[12][13]
Odor Odorless.[12] Fisher Scientific
] ] 160-163 °C (320-325.4 °F).[7] Fisher Scientific, ChemBK,
Melting Point ] ]
[11][12][14] Chemsrc, Sigma-Aldrich
) Fisher Scientific, Elemental
Density 2.25 g/em3.[8][12] ) ]
Microanalysis
Sparingly soluble in water.[10]
- [11] Soluble in organic ChemicalBook, ChemBK,
Solubility

solvents like ethanol and
acetone.[10][13]

Solubility of Things

Vapor Pressure 0.000198 mmHg at 25°C.[4] PubChem
pKa 2.85 at 25°C.[11] ChemBK
Stable under normal
- conditions.[5][12][15] May be TCI, Fisher Scientific, CDH,
Stability

sensitive to light and air.[10]
[12]

ChemicalBook

Hazard Identification and Classification

2-lodobenzoic acid is classified as hazardous under the Globally Harmonized System (GHS)

of Classification and Labelling of Chemicals.

Table 3: GHS Hazard Classification for 2-lodobenzoic Acid
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed.[5]

Acute Toxicity, Oral Category 4
[B1[9][15]

H315: Causes skin irritation.[5]

Skin Corrosion/Irritation Category 2
[B][9][15]

) H318 / H319: Causes serious
Serious Eye Damage/Eye

o Category 1/2 eye damage / Causes serious
[rritation o
eye irritation.[5][8][9][15]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation.[8][12][15][16]

Signal Word:Danger or Warning[5][9][12]
Primary Hazards:
 Ingestion: Harmful if swallowed.[4][5]

o Skin Contact: Causes skin irritation.[5][9] Skin contact is not thought to have harmful health
effects on its own, but the material can cause inflammation and may produce health damage
following entry through wounds or lesions.[17]

o Eye Contact: Causes serious eye irritation and may cause serious eye damage.[5][9][12]
 Inhalation: May cause respiratory system irritation.[8][12][15]

Toxicological Data

The toxicological profile has been established through animal studies. The primary endpoints
are acute oral toxicity and irritation.

Table 4: Acute Toxicity Data for 2-lodobenzoic Acid
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Test Species Route Value Source(s)

LDso Mouse Oral 1500 mg/kg TCI[5]
Santa Cruz

LDso Mouse Intraperitoneal 196 mg/kg Biotechnology[17
]

LDso Mouse Intraperitoneal 200 mg/kg TCI[5]

Chronic Effects: Prolonged exposure to iodides may lead to "iodism," characterized by
symptoms such as excessive salivation, headache, fever, and skin rashes.[15] lodides can also
affect thyroid gland activity.[17]

Experimental Protocols

The toxicological data reported in safety data sheets are typically generated using standardized
experimental protocols, such as those established by the Organisation for Economic Co-
operation and Development (OECD).

Acute Oral Toxicity (OECD Test Guideline 420: Fixed
Dose Procedure)

This method is designed to assess the acute toxic effects of a substance following oral
administration, using fewer animals and causing less suffering than traditional LDso tests.[18]

e Principle: The test avoids using death as an endpoint. Instead, it identifies a dose that
causes evident toxicity but no mortality.[4][12]

o Methodology: The study begins with a sighting study to determine the appropriate starting
dose.[18] Subsequently, groups of animals (typically female rats) are dosed in a stepwise
manner using fixed doses (e.g., 5, 50, 300, 2000 mg/kg).[4] The substance is administered
as a single oral dose via gavage to fasted animals.[4][8]

» Observations: Animals are observed for signs of toxicity and mortality for up to 14 days.[8]
Observations are made at specific intervals post-dosing (e.g., 30 mins, 1, 2, 4 hours) and
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daily thereafter.[19] Body weight is recorded weekly.[4] At the end of the study, a gross
necropsy is performed.[4]

Acute Dermal Irritation/Corrosion (OECD Test Guideline
404)

This guideline provides a procedure for assessing the potential of a substance to cause skin
irritation or corrosion.[11][17]

e Principle: The test evaluates the potential for reversible inflammatory changes in the skin
following application of a test substance.[15] A sequential testing strategy, often starting with
in vitro methods, is recommended to minimize animal testing.[14][20]

» Methodology: A single dose (0.5 g for solids) of the test substance is applied to a small area
(approx. 6 cm?) of the shaved skin of an albino rabbit.[11][20] The area is covered with a
gauze patch for a 4-hour exposure period.[11][20] After exposure, the residual substance is
removed.[20]

o Observations: The skin is examined for signs of erythema (redness) and edema (swelling) at
1, 24, 48, and 72 hours after patch removal. Observations may continue for up to 14 days to
assess the reversibility of the effects.[20]

Acute Eye Irritation/Corrosion (OECD Test Guideline
405)

This test is used to identify substances that can cause serious eye damage or irritation.[16]

e Principle: The test assesses the potential for a substance to produce reversible or
irreversible changes in the eye. A weight-of-evidence analysis is performed first to avoid
unnecessary animal testing.[5][10]

o Methodology: A single dose of the test substance (typically 0.1 g for a solid) is applied into
the conjunctival sac of one eye of an albino rabbit.[9][21] The other eye remains untreated
and serves as a control.[5][16] The eyelids are held together for about one second to prevent
loss of the material.[5][10] The use of topical anesthetics and systemic analgesics is
recommended to minimize pain and distress.[5]
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o Observations: Eyes are examined for corneal opacity, iritis, and conjunctival redness and
chemosis (swelling) at 1, 24, 48, and 72 hours after application.[9] The observation period
can be extended up to 21 days to evaluate the reversibility of any effects.[16][21]

Risk Assessment and Handling Workflow

Proper risk assessment and adherence to handling protocols are critical to ensure safety when
working with 2-lodobenzoic acid. The following workflow outlines the key steps from initial
assessment to emergency response.
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Start:
Handling 2-lodobenzoic Acid

1. Hazard Assessment
- Review MSDS/SDS
- Identify Hazards:
- H302 (Oral Tox.)
- H315 (Skin Irrit.)
- H318/H319 (Eye Dam./Irrit)
- H335 (Resp. Irrit.)

2. Implement Control Measures
(Based on Assessment)

3. Select Personal Protective Equipment (PPE)
- Eye: Safety glasses/goggles
- Hands: Chemical-resistant gloves (e.g., nitrile)
- Body: Lab coat, overalls
- Respiratory: Use in ventilated hood; respirator if dust is generated
i
I splil occurs.
f
i

v

5. Accidental Release / Spill Procedure

Isolate & Ventilate Area

Sweep up solid material
Avoid creating dust
Place in suitable container for disposal

4. Safe Handling & Storage

- Avoid dust formation

Eye Contact:

Skin Contact:
- Remove contaminated clothing
- Wash with plenty of water for 15 min

Dispose of wa
local/national

- Rinse with water for 15 min
- Remove contact lenses
Seek immediate medical attention

X

it e)

- Avoid contact with skin, eyes, clothing
- Wash hands thoroughly after handling
- Store in cool, dry, well-ventilated area
- Keep container tightly closed
- Incompatible with: Strong oxidizing agents, strong bases

posure occurs.

It handled safely

6. Personal Exposure Emergency

Ingestion:
- Do NOT induce vomiting
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Fig. 1: Risk Assessment and Handling Workflow for 2-lodobenzoic Acid.
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First Aid and Emergency Procedures

Immediate and appropriate first aid is crucial in the event of exposure.

Table 5: First Aid Measures for 2-lodobenzoic Acid

Exposure Route First Aid Protocol

Remove the person to fresh air. If symptoms like
Inhalation coughing or shortness of breath occur, seek
medical attention.[8][9][12][16]

Immediately remove all contaminated clothing.
) [17] Wash the affected skin with plenty of water
Skin Contact ] S
for at least 15 minutes.[12][16] If skin irritation

persists, get medical advice.[5][8][9]

Immediately rinse the eyes cautiously with

plenty of water for at least 15 minutes, also
Eye Contact under the eyelids.[5][12][16] Remove contact

lenses if present and easy to do.[5][8][9] Seek

immediate medical attention.[8][9][16]

Do NOT induce vomiting.[12][16] Rinse the

mouth with water and give a glass of water to

Ingestion . :
drink.[5][8][17] Call a poison center or doctor
immediately if you feel unwell.[5][8][9]

Notes to Physician Treat symptomatically.[8][12][16][17]

Fire and Explosion Hazard Data

o Flammability: Combustible solid but propagates flame with difficulty.[17] Dust clouds may
form an explosive mixture with air if in a confined space with an ignition source.[17]

o Suitable Extinguishing Media: Use water spray, dry chemical powder, foam, or carbon
dioxide (CO2).[5][12][16]
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e Hazardous Combustion Products: Thermal decompaosition can produce toxic and corrosive
fumes, including carbon monoxide (CO), carbon dioxide (COz2), and hydrogen iodide.[5][12]
[17]

» Firefighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with skin and eyes.[12][15][16]

Handling, Storage, and Disposal

» Handling: Use in a well-ventilated area, preferably a chemical fume hood.[15] Avoid creating
dust.[15] Avoid all personal contact, including inhalation, and contact with skin and eyes.[6]
[16][17] Wash hands thoroughly after handling.[6][12]

o Storage: Store in a cool, dry, and well-ventilated place.[15] Keep the container tightly closed
when not in use.[8][15][16] The substance may be light and air-sensitive; storage under an
inert atmosphere is recommended.[12][16]

e Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[5][12]

» Disposal: Dispose of surplus and non-recyclable solutions through a licensed disposal
company.[15] Waste materials must be disposed of in accordance with local, regional, and
national regulations.[16] Do not empty into drains.[16]

Accidental Release Measures

» Personal Precautions: Evacuate personnel to safe areas.[15] Ensure adequate ventilation.[6]
[15] Avoid breathing dust and contact with skin and eyes.[6][17] Wear appropriate personal
protective equipment, including respiratory protection, gloves, and eye protection.[5][15]

e Environmental Precautions: Prevent the product from entering drains, waterways, or sewers.
[51[6][15]

e Containment and Cleanup: For minor spills, clean up immediately.[17] Sweep up the solid
material, taking care not to create dust, and shovel it into a suitable, closed container for
disposal.[12][15][16] Clean the contaminated surface thoroughly.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-lodobenzoic acid material safety data sheet (MSDS)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664553#2-iodobenzoic-acid-material-safety-data-
sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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